Cas no 2689-62-5 (Methyl 2-(triphenylphosphoranyl)propanoate)

Methyl 2-(triphenylphosphoranyl)propanoate is a phosphonium ylide derivative widely utilized in organic synthesis, particularly in Wittig and related olefination reactions. Its key advantages include high reactivity as a stabilized ylide, enabling efficient formation of α,β-unsaturated esters with controlled stereochemistry. The methyl ester group enhances solubility in common organic solvents, facilitating reaction handling. The triphenylphosphoranyl moiety provides stability while maintaining sufficient nucleophilicity for carbonyl addition. This reagent is valuable for constructing complex molecules, offering predictable reactivity and compatibility with diverse substrates. Its crystalline solid form allows for precise weighing and storage stability under inert conditions, making it a practical choice for fine chemical and pharmaceutical applications.
Methyl 2-(triphenylphosphoranyl)propanoate structure
2689-62-5 structure
Product Name:Methyl 2-(triphenylphosphoranyl)propanoate
CAS No:2689-62-5
MF:C22H22O2P
MW:349.382647037506
MDL:MFCD09842894
CID:43323
PubChem ID:494136
Update Time:2025-10-28

Methyl 2-(triphenylphosphoranyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(triphenylphosphoranyl)propanoate
    • CMETPPB
    • carbmethoxy ethyl triphenyl phosphonium bromide
    • 1-METHOXYCARBONYLETHYLTRIPHENYLPHOSPHONIUM BROMIDE
    • 2-METHOXYCARBONYLETHYLTRIPHENYLPHOSPHONIUM BROMIDE
    • carbomethoxyethyltriphenylphosphonium bromide
    • SCHEMBL3641655
    • NSC136105
    • NSC 136105
    • (2-methoxy-1-methyl-2-oxo-ethyl)-triphenyl-phosphonium bromide
    • (1-methoxy-1-oxopropan-2-yl)-triphenylphosphanium
    • (2-methoxy-1-methyl-2-oxo-ethyl)-triphenyl-phosphonium
    • FT-0657216
    • 2689-62-5
    • MDL: MFCD09842894
    • Inchi: 1S/C22H22O2P/c1-18(22(23)24-2)25(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-18H,1-2H3/q+1
    • InChI Key: MEWCABWAYWMDNW-UHFFFAOYSA-N
    • SMILES: [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C(=O)OC)C

Computed Properties

  • Exact Mass: 349.13600
  • Monoisotopic Mass: 349.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 4.9

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 39.89000
  • LogP: 3.54200

Methyl 2-(triphenylphosphoranyl)propanoate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Methyl 2-(triphenylphosphoranyl)propanoate Pricemore >>

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Methyl 2-(triphenylphosphoranyl)propanoate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:2689-62-5)Methyl 2-(triphenylphosphoranyl)propanoate
Order Number:sfd4035
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2689-62-5)甲氧甲酰基乙基三苯基溴化膦
Order Number:LE27032123
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Methyl 2-(triphenylphosphoranyl)propanoate

Comprehensive Overview of Methyl 2-(triphenylphosphoranyl)propanoate (CAS No. 2689-62-5)

Methyl 2-(triphenylphosphoranyl)propanoate (CAS No. 2689-62-5) is a highly versatile organophosphorus compound widely utilized in synthetic organic chemistry. Its unique structure, featuring a triphenylphosphoranyl group and a methyl propanoate moiety, makes it an essential reagent for Wittig reactions, olefination processes, and other carbon-carbon bond-forming transformations. Researchers and industries value this compound for its efficiency in producing alkenes with high stereoselectivity, a critical aspect in pharmaceutical and agrochemical synthesis.

In recent years, the demand for Methyl 2-(triphenylphosphoranyl)propanoate has surged due to its role in green chemistry applications. As sustainability becomes a focal point, chemists are exploring its use in catalyst-free reactions and solvent-free conditions, aligning with the global push for eco-friendly synthesis. This compound’s ability to reduce waste and improve atom economy has made it a topic of interest in academic research and industrial R&D.

The compound’s CAS No. 2689-62-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its prominence in chemical databases. Users often inquire about its synthesis methods, reaction mechanisms, and safety data sheets (SDS). Notably, its stability under ambient conditions and compatibility with various functional groups make it a preferred choice for complex molecule construction.

Another trending topic is the integration of Methyl 2-(triphenylphosphoranyl)propanoate in flow chemistry systems. Automated synthesis platforms leverage its reactivity to streamline multi-step reactions, reducing human intervention and enhancing reproducibility. This aligns with the growing interest in lab automation and high-throughput screening.

From a commercial perspective, suppliers highlight its high purity grades (e.g., >98%) and batch-to-batch consistency, addressing the needs of quality-sensitive applications. FAQs often revolve around its storage recommendations (e.g., inert atmosphere, low humidity) and handling precautions, emphasizing its user-friendly nature despite its reactive properties.

In summary, Methyl 2-(triphenylphosphoranyl)propanoate (CAS No. 2689-62-5) bridges fundamental research and industrial innovation. Its adaptability to emerging technologies and alignment with sustainable practices ensure its relevance in modern chemistry. As AI-driven drug discovery and materials science advance, this compound is poised to play an even greater role in next-generation synthesis.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2689-62-5)Methyl 2-(triphenylphosphoranyl)propanoate
sfd4035
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2689-62-5)甲氧甲酰基乙基三苯基溴化膦
LE27032123
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email